3-[(5-Chloropyrimidin-2-yl)oxy]phenol

• CAS No.: 73222-52-3
• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 3-(5-chloropyrimidin-2-yl)oxyphenol
• InChI: InChI=1S/C10H7ClN2O2/c11-7-5-12-10(13-6-7)15-9-3-1-2-8(14)4-9/h1-6,14H
• InChI Key: WZETVLSTARMGAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC=C(C=N2)Cl)O

Description

3-[(5-Chloropyrimidin-2-yl)oxy]phenol is a heterocyclic compound featuring a pyrimidine ring substituted with a chlorine atom at position 5 and a phenol group linked via an ether oxygen at position 2. Its molecular formula is C₁₀H₇ClN₂O₂, with a molecular weight of 228.63 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 3-[(5-Chloropyrimidin-2-yl)oxy]phenol, enabling comparative analysis of substituent effects and biological relevance.

5-(4-Chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyrimidine (CAS 1025263-05-1)

• Molecular Formula : C₁₇H₁₀ClF₃N₂O
• Key Features: A pyrimidine ring linked to a 4-chlorophenyl group and a 3-(trifluoromethyl)phenoxy group. The trifluoromethyl (-CF₃) group is strongly electron-withdrawing, enhancing metabolic stability compared to hydroxyl groups.
• Applications : While specific biological data are unavailable, the trifluoromethyl group is often employed to improve lipophilicity and bioavailability in drug candidates .

5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol (CAS 1017414-83-3)

• Molecular Formula: C₁₂H₁₀ClNO₂
• Key Features: A pyridine ring substituted with a 4-chloro-2-methoxyphenyl group and a hydroxyl group. The methoxy (-OCH₃) group provides moderate electron-donating effects, contrasting with the electron-withdrawing chlorine in 3-[(5-Chloropyrimidin-2-yl)oxy]phenol.
• Applications : Methoxy groups are commonly used to modulate pharmacokinetic properties, such as blood-brain barrier permeability .

BMS-903452 (GPR119 Agonist)

• Molecular Formula : Complex structure with a 5-chloropyrimidin-2-yl group, piperidine, and fluorophenyl substituents.
• Key Features :
  • The 5-chloropyrimidinyl moiety is critical for binding to GPR119, a receptor implicated in glucose-dependent insulin secretion.
  • Additional substituents (e.g., piperidine, fluorophenyl) enhance receptor affinity and oral efficacy, demonstrating the importance of auxiliary groups in pharmacological activity .

5-Cyano-6-phenylpyrimidin Derivatives with 1,2,3-Triazole

• Key Features: A cyano (-CN) group replaces the chlorine in 3-[(5-Chloropyrimidin-2-yl)oxy]phenol, introducing stronger electron-withdrawing effects.
• Applications : These derivatives exhibit broad applications in anticancer and antimicrobial research, highlighting the versatility of pyrimidine-based scaffolds .

Comparative Data Table

Compound	Molecular Formula	Key Substituents	Biological Relevance	Hydrogen Bonding Potential
3-[(5-Chloropyrimidin-2-yl)oxy]phenol	C₁₀H₇ClN₂O₂	5-Cl, phenol (-OH)	Limited data; structural analog of GPR119 ligands	High (due to -OH)
5-(4-Chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]pyrimidine	C₁₇H₁₀ClF₃N₂O	4-Cl, -CF₃, phenoxy	Enhanced metabolic stability	Low (non-polar -CF₃)
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol	C₁₂H₁₀ClNO₂	4-Cl, -OCH₃, -OH	Improved lipophilicity	Moderate (due to -OH)
BMS-903452	Complex	5-Cl, piperidine, fluorophenyl	GPR119 agonist (antidiabetic)	Low (hydrophobic groups)
5-Cyano-6-phenylpyrimidin-triazole	Varies	-CN, phenyl, triazole	Anticancer/antimicrobial activity	Moderate (triazole N-H)

Key Research Findings

Substituent Effects: Chlorine at position 5 of pyrimidine (as in 3-[(5-Chloropyrimidin-2-yl)oxy]phenol and BMS-903452) is crucial for electronic and steric interactions in receptor binding . Hydroxyl groups enhance solubility but may reduce metabolic stability compared to -CF₃ or -OCH₃ .

Triazole-containing pyrimidines demonstrate broader biological activity, suggesting that 3-[(5-Chloropyrimidin-2-yl)oxy]phenol could be modified for multitarget applications .

Crystallography and Hydrogen Bonding: Phenol-derived compounds form robust hydrogen-bonded networks, influencing crystallization and stability .